Cas no 1782475-20-0 (2-methoxy-3-(4-methylphenyl)propan-1-amine)

• Product Name: 2-methoxy-3-(4-methylphenyl)propan-1-amine
• CAS No: 1782475-20-0
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5619890
• PubChem ID: 84718274
• Update Time: 2025-10-13

2-methoxy-3-(4-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• β-Methoxy-4-methylbenzenepropanamine (ACI)
• Benzenepropanamine, β-methoxy-4-methyl- (ACI)
• 2-methoxy-3-(4-methylphenyl)propan-1-amine

• Inchi： 1S/C11H17NO/c1-9-3-5-10(6-4-9)7-11(8-12)13-2/h3-6,11H,7-8,12H2,1-2H3
• InChI Key： IUHKNLCOZYFXKP-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC(C)=CC=1)CN)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-methoxy-3-(4-methylphenyl)propan-1-amine

Comprehensive Overview of 2-Methoxy-3-(4-methylphenyl)propan-1-amine (CAS No. 1782475-20-0): Properties, Applications, and Industry Insights

The compound 2-methoxy-3-(4-methylphenyl)propan-1-amine (CAS No. 1782475-20-0) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular formula of C11H17NO, this amine derivative exhibits a methoxy group and a 4-methylphenyl moiety, making it a versatile intermediate for synthetic applications. Its CAS registry number ensures precise identification in global chemical databases, while its IUPAC name reflects its systematic classification.

In recent years, the demand for functionalized amines like 2-methoxy-3-(4-methylphenyl)propan-1-amine has surged, driven by trends in drug discovery and green chemistry. Researchers highlight its potential as a chiral building block for asymmetric synthesis, aligning with the industry's shift toward enantioselective catalysis. The compound's lipophilic nature and hydrogen-bonding capacity also make it relevant in medicinal chemistry, particularly for designing CNS-targeting molecules—a topic frequently searched in AI-driven drug development platforms.

Synthetic routes to CAS 1782475-20-0 often involve reductive amination of corresponding ketones or Pd-catalyzed coupling reactions, methods trending in organic synthesis forums. Analytical characterization via NMR spectroscopy and HPLC-MS confirms its high purity, a critical factor for GMP-compliant production. Notably, its boiling point and solubility profile (favoring polar aprotic solvents) are frequently queried in chemical property databases, underscoring its practical utility.

Beyond pharmaceuticals, 2-methoxy-3-(4-methylphenyl)propan-1-amine finds niche applications in material science, such as polymer modification and liquid crystal formulations. Its thermal stability and compatibility with photoresist materials are explored in semiconductor research—an area gaining traction due to the global chip shortage. Environmental considerations are also addressed; its biodegradability and low ecotoxicity align with sustainable chemistry principles, a hot topic in ESG-focused industries.

Regulatory compliance for CAS 1782475-20-0 adheres to REACH and FDA guidelines, with no current restrictions—a point clarified in regulatory FAQs. Suppliers often highlight its scalable synthesis and cost-efficiency in B2B marketplaces, responding to procurement trends favoring just-in-time inventory. As AI-assisted molecular design accelerates, this compound's QSAR data (quantitative structure-activity relationships) is increasingly archived in cheminformatics platforms, bridging experimental and computational research.

Future prospects for 2-methoxy-3-(4-methylphenyl)propan-1-amine include exploration in peptide mimetics and enzyme inhibitors, areas dominating biotech patent filings. Its meta-substituted aromatic core also invites studies on structure-property relationships, a recurring theme in high-impact journals. For manufacturers, optimizing crystallization protocols to enhance batch-to-batch consistency remains a priority, reflecting broader industry challenges in precise chemical synthesis.